Cas no 1804843-63-7 (Ethyl 2-bromo-5-cyano-3-(difluoromethyl)pyridine-6-carboxylate)

• Product Name: Ethyl 2-bromo-5-cyano-3-(difluoromethyl)pyridine-6-carboxylate
• CAS No: 1804843-63-7
• MF: C₁₀H₇BrF₂N₂O₂
• MW: 305.075588464737
• CID: 4809854
• Update Time: 2025-06-30

Ethyl 2-bromo-5-cyano-3-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-5-cyano-3-(difluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C10H7BrF2N2O2/c1-2-17-10(16)7-5(4-14)3-6(9(12)13)8(11)15-7/h3,9H,2H2,1H3
• InChI Key： OGUZDRCDHOAMPW-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C=C(C#N)C(C(=O)OCC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 2.8
• Topological Polar Surface Area: 63

Additional information on Ethyl 2-bromo-5-cyano-3-(difluoromethyl)pyridine-6-carboxylate

Ethyl 2-bromo-5-cyano-3-(difluoromethyl)pyridine-6-carboxylate: A Comprehensive Overview

Ethyl 2-bromo-5-cyano-3-(difluoromethyl)pyridine-6-carboxylate, with the CAS number 1804843-63-7, is a complex organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound is characterized by its pyridine ring structure, which is substituted with a bromine atom at position 2, a cyano group at position 5, a difluoromethyl group at position 3, and an ethyl ester group at position 6. The combination of these substituents imparts unique chemical properties, making it a valuable molecule for various applications.

The synthesis of Ethyl 2-bromo-5-cyano-3-(difluoromethyl)pyridine-6-carboxylate involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient syntheses of such compounds. For instance, researchers have employed transition metal catalysts to facilitate the coupling reactions necessary for constructing the pyridine ring and its substituents. These methods not only enhance the sustainability of the synthesis process but also pave the way for large-scale production.

One of the most promising applications of this compound lies in its potential as a precursor in drug discovery. The presence of multiple functional groups—bromine, cyano, difluoromethyl, and ester—allows for extensive chemical modification, enabling researchers to explore its role in medicinal chemistry. For example, the bromine atom can serve as a leaving group in substitution reactions, facilitating the introduction of bioactive moieties. Similarly, the cyano group can participate in hydrogen bonding interactions, which are crucial for molecular recognition in biological systems.

Recent studies have also highlighted the role of Ethyl 2-bromo-5-cyano-3-(difluoromethyl)pyridine-6-carboxylate in materials science. Its rigid pyridine ring structure and electron-withdrawing substituents make it an ideal candidate for use in organic electronics. Researchers have investigated its ability to act as a building block for π-conjugated materials, which are essential components in semiconductors and light-emitting diodes (LEDs). The difluoromethyl group, in particular, has been shown to enhance the stability and electronic properties of such materials under harsh conditions.

In addition to its synthetic applications, this compound has found utility in analytical chemistry as a reference standard for chromatographic separations. Its distinct UV-vis absorption characteristics make it an excellent marker for high-performance liquid chromatography (HPLC) and mass spectrometry analyses. Recent improvements in analytical techniques have further enhanced the accuracy and sensitivity of these methods, allowing for precise quantification of trace amounts of this compound in complex mixtures.

The environmental impact of Ethyl 2-bromo-5-cyano-3-(difluoromethyl)pyridine-6-carboxylate has also been a topic of recent research interest. Studies have focused on its biodegradation pathways and potential toxicity to aquatic organisms. Preliminary findings suggest that under aerobic conditions, this compound undergoes microbial degradation through oxidative cleavage of the pyridine ring. However, further investigations are required to fully understand its environmental fate and assess its safety for industrial use.

In conclusion, Ethyl 2-bromo-5-cyano-3-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1804843-63) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure provides a platform for innovative research and development activities. As scientific advancements continue to unfold, this compound is expected to play an increasingly important role in shaping future technologies and therapeutic interventions.